Cas no 1970-82-7 (methyl 16-hydroxypimar-7-en-18-oate)

• Product Name: methyl 16-hydroxypimar-7-en-18-oate
• CAS No: 1970-82-7
• MF: C₂₁H₃₄O₃
• MW: 334.49286699295
• CID: 908341
• PubChem ID: 288370
• Update Time: 2025-04-19

methyl 16-hydroxypimar-7-en-18-oate Chemical and Physical Properties

Names and Identifiers

• methyl 16-hydroxypimar-7-en-18-oate
• DTXSID90941458
• NSC-149547
• 1970-82-7
• NSC149547

• Inchi： 1S/C21H34O3/c1-19(12-13-22)11-8-16-15(14-19)6-7-17-20(16,2)9-5-10-21(17,3)18(23)24-4/h6,16-17,22H,5,7-14H2,1-4H3
• InChI Key： BVKYAVFHOJKFIL-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C)CCCC2(C)C3CCC(C)(CCO)CC3=CCC21)=O

Computed Properties

• Exact Mass: 334.25092
• Monoisotopic Mass: 334.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 425°C at 760 mmHg
• Flash Point: 162.2°C
• Refractive Index: 1.525
• PSA: 46.53
• LogP: 4.49100